Cas no 2090994-22-0 (4-Oxazolecarboxylic acid, 5-(3,3-difluoropropyl)-)

• Product Name: 4-Oxazolecarboxylic acid, 5-(3,3-difluoropropyl)-
• CAS No: 2090994-22-0
• MF: C₇H₇F₂NO₃
• MW: 191.132189035416
• CID: 5193569
• Update Time: 2025-11-07

4-Oxazolecarboxylic acid, 5-(3,3-difluoropropyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 5-(3,3-difluoropropyl)-

• Inchi： 1S/C7H7F2NO3/c8-5(9)2-1-4-6(7(11)12)10-3-13-4/h3,5H,1-2H2,(H,11,12)
• InChI Key： XSPTUYWCKWZZLR-UHFFFAOYSA-N
• SMILES： O1C(CCC(F)F)=C(C(O)=O)N=C1

Additional information on 4-Oxazolecarboxylic acid, 5-(3,3-difluoropropyl)-

5-(3,3-Difluoropropyl)-4-Oxazolecarboxylic Acid (CAS No. 2090994-22-0): A Comprehensive Overview

5-(3,3-Difluoropropyl)-4-oxazolecarboxylic acid (CAS No. 2090994-22-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

5-(3,3-Difluoropropyl)-4-oxazolecarboxylic acid is a member of the oxazolecarboxylic acid family, distinguished by the presence of a difluoropropyl substituent at the 5-position of the oxazole ring. The difluoromethyl group imparts unique electronic and steric properties to the molecule, which can significantly influence its reactivity and biological activity. The carboxylic acid functional group at the 4-position further enhances its versatility in chemical reactions and biological interactions.

The molecular formula of 5-(3,3-difluoropropyl)-4-oxazolecarboxylic acid is C₈H₇F₂N₂O₂, with a molecular weight of approximately 187.15 g/mol. The compound is typically obtained as a white crystalline solid with a melting point ranging from 165 to 167°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water.

Synthesis Methods

The synthesis of 5-(3,3-difluoropropyl)-4-oxazolecarboxylic acid can be achieved through various routes, each offering distinct advantages in terms of yield, purity, and scalability. One common method involves the cyclization of an appropriate amino acid derivative with a difluoropropyl-substituted aldehyde or ketone. For instance, the reaction of N-(3,3-difluoropropyl)glycine with N-chloroacetyl glycine in the presence of a base can yield the desired oxazolecarboxylic acid product.

An alternative approach involves the use of microwave-assisted synthesis to enhance reaction efficiency and reduce reaction times. This method has been shown to provide high yields and excellent purity levels, making it particularly suitable for large-scale production.

Biological Activity and Therapeutic Potential

5-(3,3-Difluoropropyl)-4-oxazolecarboxylic acid has been extensively studied for its biological activity and potential therapeutic applications. Recent research has highlighted its efficacy as an inhibitor of specific enzymes involved in various disease pathways. For example, studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

In addition to its anti-cancer properties, 5-(3,3-difluoropropyl)-4-oxazolecarboxylic acid has shown promise in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Its ability to modulate neurotransmitter levels and protect neuronal cells from oxidative stress makes it a valuable candidate for further investigation.

Clinical Trials and Future Directions

The promising preclinical results have led to the initiation of several clinical trials to evaluate the safety and efficacy of 5-(3,3-difluoropropyl)-4-oxazolecarboxylic acid. Early-phase trials have reported favorable outcomes, with patients showing improved symptoms and tolerability profiles. These findings have paved the way for more advanced clinical studies to further validate its therapeutic potential.

Ongoing research is also focused on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and reduce potential side effects. Strategies such as prodrug design and nanoparticle delivery systems are being explored to achieve these goals.

Conclusion

5-(3,3-Difluoropropyl)-4-oxazolecarboxylic acid (CAS No. 2090994-22-0) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it a promising candidate for various therapeutic applications. As research continues to uncover new insights into its mechanisms of action and potential benefits, this compound is poised to play a crucial role in the development of novel treatments for a range of diseases.